Cas no 2034243-04-2 (1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione)

• Product name: 1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione
• CAS No: 2034243-04-2
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 5378443
• PubChem ID: 91625322

1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• F6474-3540
• 2034243-04-2
• 1-(2-oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione
• AKOS025317352
• 1-[2-oxo-2-(4-quinolin-8-yloxypiperidin-1-yl)ethyl]pyrrolidine-2,5-dione
• 1-{2-oxo-2-[4-(quinolin-8-yloxy)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione
• 1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione

• Inchi： 1S/C20H21N3O4/c24-17-6-7-18(25)23(17)13-19(26)22-11-8-15(9-12-22)27-16-5-1-3-14-4-2-10-21-20(14)16/h1-5,10,15H,6-9,11-13H2
• InChI Key： AMGCOGQODDEDPC-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)C1CCN(C(CN2C(CCC2=O)=O)=O)CC1

Computed Properties

• Exact Mass: 367.15320616g/mol
• Monoisotopic Mass: 367.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione

Comprehensive Overview of 1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione (CAS No. 2034243-04-2)

The compound 1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione (CAS No. 2034243-04-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, this molecule is being explored for its potential applications in drug discovery and development. The presence of both quinoline and piperidine moieties in its structure makes it a promising candidate for targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione, owing to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential role in addressing neurodegenerative diseases and inflammatory disorders, which are among the most pressing health challenges today. The compound's ability to interact with key cellular targets, such as kinases and G-protein-coupled receptors (GPCRs), further underscores its therapeutic potential.

The synthesis and characterization of 1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione involve advanced organic chemistry techniques, including multistep reactions and chromatographic purification. Its CAS No. 2034243-04-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases. The compound's molecular weight, solubility, and stability under various conditions are critical parameters that researchers meticulously evaluate to optimize its use in experimental settings.

One of the most frequently asked questions about this compound revolves around its mechanism of action. Preliminary studies suggest that 1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione may exert its effects by modulating signal transduction pathways, thereby influencing cellular responses. This aligns with the broader trend in drug discovery, where small molecules are increasingly designed to target specific biochemical cascades with high precision. Such targeted approaches are particularly relevant in the era of personalized medicine, where treatments are tailored to individual patient profiles.

Another area of interest is the compound's potential synergistic effects with other therapeutic agents. Combining 1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione with existing drugs could enhance efficacy or overcome resistance, a strategy that is gaining traction in oncology and infectious disease research. This approach is often explored in high-throughput screening assays, which are instrumental in identifying promising drug candidates.

From a commercial perspective, the demand for high-purity research chemicals like 1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione is on the rise, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are increasingly focusing on quality control and regulatory compliance to meet the stringent requirements of academic and industrial researchers. The compound's CAS No. 2034243-04-2 is often used as a search term in procurement databases, highlighting its importance in the scientific supply chain.

In conclusion, 1-(2-Oxo-2-(4-(quinolin-8-yloxy)piperidin-1-yl)ethyl)pyrrolidine-2,5-dione (CAS No. 2034243-04-2) represents a fascinating area of research with broad implications for drug development. Its unique chemical structure and potential biological activities make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may well emerge as a key player in addressing some of the most challenging medical conditions of our time.